Cas no 2580203-78-5 (2-(azetidin-3-yl)-1,3-oxazol-5-ylmethanol dihydrochloride)

2-(Azetidin-3-yl)-1,3-oxazol-5-ylmethanol dihydrochloride is a heterocyclic compound featuring an azetidine ring fused with an oxazole moiety, functionalized with a hydroxymethyl group. The dihydrochloride salt form enhances solubility and stability, making it suitable for synthetic and pharmacological applications. This compound serves as a versatile intermediate in medicinal chemistry, particularly in the development of bioactive molecules targeting central nervous system (CNS) disorders or antimicrobial agents. Its rigid bicyclic structure offers conformational constraints, which can improve binding affinity and selectivity in drug design. The presence of reactive groups allows for further derivatization, facilitating structure-activity relationship (SAR) studies. High purity and well-defined characterization support its utility in research and development.
2-(azetidin-3-yl)-1,3-oxazol-5-ylmethanol dihydrochloride structure
2580203-78-5 structure
Product Name:2-(azetidin-3-yl)-1,3-oxazol-5-ylmethanol dihydrochloride
CAS No:2580203-78-5
MF:C7H12Cl2N2O2
MW:227.088379859924
MDL:MFCD33020274
CID:5659582
PubChem ID:155858770
Update Time:2025-10-23

2-(azetidin-3-yl)-1,3-oxazol-5-ylmethanol dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • [2-(azetidin-3-yl)-1,3-oxazol-5-yl]methanol dihydrochloride
    • 2580203-78-5
    • EN300-27713228
    • [2-(Azetidin-3-yl)-1,3-oxazol-5-yl]methanol;dihydrochloride
    • 2-(azetidin-3-yl)-1,3-oxazol-5-ylmethanol dihydrochloride
    • MDL: MFCD33020274
    • Inchi: 1S/C7H10N2O2.2ClH/c10-4-6-3-9-7(11-6)5-1-8-2-5;;/h3,5,8,10H,1-2,4H2;2*1H
    • InChI Key: GORCJAILAWVUEI-UHFFFAOYSA-N
    • SMILES: Cl.Cl.O1C(CO)=CN=C1C1CNC1

Computed Properties

  • Exact Mass: 226.0275830g/mol
  • Monoisotopic Mass: 226.0275830g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 138
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.3Ų

2-(azetidin-3-yl)-1,3-oxazol-5-ylmethanol dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27713228-0.05g
[2-(azetidin-3-yl)-1,3-oxazol-5-yl]methanol dihydrochloride
2580203-78-5 95.0%
0.05g
$245.0 2025-03-20
Enamine
EN300-27713228-0.1g
[2-(azetidin-3-yl)-1,3-oxazol-5-yl]methanol dihydrochloride
2580203-78-5 95.0%
0.1g
$366.0 2025-03-20
Enamine
EN300-27713228-0.25g
[2-(azetidin-3-yl)-1,3-oxazol-5-yl]methanol dihydrochloride
2580203-78-5 95.0%
0.25g
$524.0 2025-03-20
Enamine
EN300-27713228-0.5g
[2-(azetidin-3-yl)-1,3-oxazol-5-yl]methanol dihydrochloride
2580203-78-5 95.0%
0.5g
$824.0 2025-03-20
Enamine
EN300-27713228-1.0g
[2-(azetidin-3-yl)-1,3-oxazol-5-yl]methanol dihydrochloride
2580203-78-5 95.0%
1.0g
$1057.0 2025-03-20
Enamine
EN300-27713228-2.5g
[2-(azetidin-3-yl)-1,3-oxazol-5-yl]methanol dihydrochloride
2580203-78-5 95.0%
2.5g
$2071.0 2025-03-20
Enamine
EN300-27713228-5.0g
[2-(azetidin-3-yl)-1,3-oxazol-5-yl]methanol dihydrochloride
2580203-78-5 95.0%
5.0g
$3065.0 2025-03-20
Enamine
EN300-27713228-10.0g
[2-(azetidin-3-yl)-1,3-oxazol-5-yl]methanol dihydrochloride
2580203-78-5 95.0%
10.0g
$4545.0 2025-03-20
Enamine
EN300-27713228-1g
[2-(azetidin-3-yl)-1,3-oxazol-5-yl]methanol dihydrochloride
2580203-78-5 95%
1g
$1057.0 2023-09-10
Enamine
EN300-27713228-5g
[2-(azetidin-3-yl)-1,3-oxazol-5-yl]methanol dihydrochloride
2580203-78-5 95%
5g
$3065.0 2023-09-10

2-(azetidin-3-yl)-1,3-oxazol-5-ylmethanol dihydrochloride Related Literature

Additional information on 2-(azetidin-3-yl)-1,3-oxazol-5-ylmethanol dihydrochloride

2-(Azetidin-3-yl)-1,3-Oxazol-5-ylmethanol Dihydrochloride: A Comprehensive Overview

2-(Azetidin-3-yl)-1,3-Oxazol-5-ylmethanol dihydrochloride is a compound with the CAS number 2580203-78-5, which has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines an azetidine ring fused with a 1,3-oxazole ring, and a hydroxymethyl group attached to the oxazole moiety. The dihydrochloride salt form of this compound is particularly notable for its potential applications in drug development and chemical synthesis.

The azetidine ring, a four-membered saturated heterocycle containing one nitrogen atom, is a key structural feature of this compound. Azetidine derivatives are known for their ability to modulate various biological activities, making them valuable targets in medicinal chemistry. The 1,3-oxazole ring, on the other hand, is a five-membered aromatic heterocycle that contributes to the molecule's stability and reactivity. The combination of these two rings creates a versatile scaffold that can be further modified to explore its pharmacological potential.

Recent studies have highlighted the importance of 2-(Azetidin-3-yl)-1,3-Oxazol-5-ylmethanol dihydrochloride in the development of novel therapeutic agents. Researchers have focused on its ability to act as a precursor for more complex molecules or as an intermediate in the synthesis of bioactive compounds. For instance, its role in the construction of peptide mimetics and other bio-inspired molecules has been extensively explored.

In terms of synthesis, the preparation of 2-(Azetidin-3-yl)-1,3-Oxazol-5-ylmethanol dihydrochloride involves a series of well-defined steps that ensure high purity and yield. The process typically begins with the formation of the azetidine ring through cyclization reactions, followed by the incorporation of the oxazole moiety via condensation reactions. The final step involves protonation to form the dihydrochloride salt, which is more stable and easier to handle compared to its free base form.

The pharmacological properties of this compound are currently under investigation. Preliminary studies suggest that it may exhibit activity against certain enzymes or receptors, making it a promising candidate for further exploration in drug discovery programs. Its ability to modulate cellular signaling pathways or inhibit key enzymes involved in disease progression could pave the way for its use in treating conditions such as cancer, inflammation, or neurodegenerative diseases.

From an analytical standpoint, 2-(Azetidin-3-yl)-1,3-Oxazol-5-ylmethanol dihydrochloride has been thoroughly characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These analyses have provided critical insights into its molecular structure and purity, ensuring that it meets the highest standards required for research and development purposes.

In conclusion, 2-(Azetidin-3-yl)-1,3-Oxazol-5-ylmethanol dihydrochloride represents a significant advancement in the field of heterocyclic chemistry. Its unique structure, coupled with its potential pharmacological applications, positions it as a valuable tool for researchers in academia and industry alike. As ongoing studies continue to uncover its full potential, this compound is expected to play an increasingly important role in the development of innovative therapeutic agents.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk